4-(1-naphthyl)-N-phenyl-1,3-thiazol-2-amine

• IUPAC Name: 4-naphthalen-1-yl-N-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C19H14N2S/c1-2-9-15(10-3-1)20-19-21-18(13-22-19)17-12-6-8-14-7-4-5-11-16(14)17/h1-13H,(H,20,21)
• InChI Key: QWMREHAXRPELRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H14N2S
• Molecular Weight: 302.4 g/mol

Description

4-(1-naphthyl)-N-phenyl-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C19H14N2S and its molecular weight is 302.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 302.08776963 g/mol and the complexity rating of the compound is 355. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Polymeric Materials Development

The synthesis of novel polymeric materials utilizing aromatic amines, including naphthylamine derivatives, has been explored for applications in light-emitting materials. A study by Liou et al. (2006) involved the synthesis of a new class of aromatic poly(amine−1,3,4-oxadiazole)s containing donor and acceptor moieties, derived from naphthylamine, showing potential for blue-light-emitting materials due to their high glass-transition temperatures and good mechanical properties. This research underscores the utility of naphthylamine derivatives in developing advanced polymeric materials with potential applications in optoelectronics and photonics (Liou, Hsiao, Chen, & Yen, 2006).

Antimicrobial Agents

Patel and Patel (2017) synthesized novel heterocyclic compounds from 4-(naphthalen-2-yl)thiazol-2-amine, showcasing significant in vitro antibacterial and antifungal activities. This research highlights the potential of naphthylamine derivatives in developing new antimicrobial agents, contributing to the ongoing search for effective treatments against resistant microbial strains (Patel & Patel, 2017).

Sensing Applications

In the development of chemosensors for toxic agents, a study by Hu et al. (2016) demonstrated the use of naphthalimide derivatives in fabricating sensors capable of detecting phosgene with high sensitivity. The study emphasizes the role of naphthylamine derivatives in designing sensitive and selective sensors for environmental monitoring and safety applications (Hu, Chen, Jung, Zeng, Lee, Swamy, Zhou, Kim, & Yoon, 2016).

Synthetic Chemistry

Naphthylamine derivatives have been employed as key intermediates in synthetic chemistry for the construction of complex heterocyclic structures. A study by Abdelhamid et al. (2008) showcased the synthesis of triazolino[4,3-a]pyrimidines and 5-arylazothiazoles, starting from hydrazonoyl halides and naphthylamine derivatives, demonstrating their broad applicability in creating compounds with potential biological activities (Abdelhamid, Ismail, El Gendy, & Ghorab, 2008).

Material Science

In material science, the synthesis and characterization of naphthylamine derivatives have been explored for the development of new materials with unique properties. A study by Gayathri et al. (2019) on N-(2,6-dichlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazol-2-amine detailed its synthesis, crystal structure, and the evaluation of physical parameters, contributing to the understanding of its potential applications in material science (Gayathri, Kamble, Prasad, Bhavya, Lokanath, Mahendra, Laxmana, & Prakash, 2019).

Mechanism of Action

While the specific mechanism of action for “4-(1-naphthyl)-N-phenyl-1,3-thiazol-2-amine” is not available, compounds similar to it, such as Carbaryl, are known to be cholinesterase inhibitors and are toxic to humans.

Safety and Hazards

1-Naphthol is considered hazardous and can cause skin irritation, serious eye damage, and may cause respiratory irritation. It is harmful if swallowed or in contact with skin.

Future Directions

While the specific future directions for “4-(1-naphthyl)-N-phenyl-1,3-thiazol-2-amine” are not available, compounds similar to it have been used in the development of organic light-emitting diodes (OLEDs). They demonstrate exceptional features such as mercury-free construction, wide viewing angle, superior color quality, and captivating flexibility.